1-(3-chlorophenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-chlorophenyl)-1-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C17H14ClFN2O3S/c18-11-2-1-3-14(8-11)21-16-10-25(23,24)9-15(16)20(17(21)22)13-6-4-12(19)5-7-13/h1-8,15-16H,9-10H2
• InChI Key: ZMDRCARHIFICPB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)N2C3=CC=C(C=C3)F)C4=CC(=CC=C4)Cl
• Molecular Formula: C17H14ClFN2O3S
• Molecular Weight: 380.8 g/mol

Description

1-(3-chlorophenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C17H14ClFN2O3S and its molecular weight is 380.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural characterization of compounds with similar structural motifs. For instance, the synthesis of isostructural thiazoles with chlorophenyl and fluorophenyl groups has been achieved, demonstrating the possibility of creating materials suitable for structure determination by single crystal diffraction, which is essential for understanding the molecular conformation and designing materials with desired properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Magnetism and Luminescence

Another area of interest is the development of materials that exhibit dual functional properties, such as magnetism and luminescence. A study on a metal-organic framework (MOF) derived from an emissive terthiophene-based imidazole linker showcases the potential of these materials for applications that require both luminescent and magnetic functionalities (Wang et al., 2021).

Molecular Structure Analysis

The crystal structure of compounds containing chlorophenyl and imidazole groups has been analyzed to understand their molecular conformation better. Such studies provide insights into the hydrogen bonding patterns and π-π interactions, which are crucial for designing compounds with specific physical and chemical properties (Sharma et al., 2017).

Photophysical Properties

The synthesis and characterization of organic sensitizers for photoelectrochemical cells, incorporating thieno[3,4-d]imidazole-based structures, have been explored to understand their photophysical, electrochemical, and photovoltaic properties. Such research is fundamental for developing efficient solar energy conversion materials (Karthik et al., 2016).